(2S,5R)-thiolane-2,5-dicarboxylic acid
Description
The (2S,5R)-thiolane-2,5-dicarboxylic acid molecule contains a total of 19 bonds. There are 11 non-H bonds, 2 multiple bonds, 2 rotatable bonds, 2 double bonds, 1 five-membered ring, 2 carboxylic acids (aliphatic), 2 hydroxyl groups, 1 sulfide, and 1 tetrahydro-thiophene . The molecule contains a total of 19 atoms. There are 8 Hydrogen atoms, 6 Carbon atoms, 4 Oxygen atoms, and 1 Sulfur atom .
Molecular Structure Analysis
The (2S,5R)-thiolane-2,5-dicarboxylic acid molecule contains a total of 19 bonds. There are 11 non-H bonds, 2 multiple bonds, 2 rotatable bonds, 2 double bonds, 1 five-membered ring, 2 carboxylic acids (aliphatic), 2 hydroxyl groups, 1 sulfide, and 1 tetrahydro-thiophene .Physical And Chemical Properties Analysis
The (2S,5R)-thiolane-2,5-dicarboxylic acid molecule contains a total of 19 bonds. There are 11 non-H bonds, 2 multiple bonds, 2 rotatable bonds, 2 double bonds, 1 five-membered ring, 2 carboxylic acids (aliphatic), 2 hydroxyl groups, 1 sulfide, and 1 tetrahydro-thiophene .Scientific Research Applications
- Researchers explore their use in perfumery, food additives, and cosmetic formulations. The distinct stereochemistry of linalool oxides influences the aroma profile, making them valuable components in these industries .
- The transformation of linalool enantiomers into furanoid and pyranoid isomers provides insights into regioselective reactions and cyclization mechanisms .
- Researchers employ chiral separation methods (such as chromatography) to isolate specific isomers for further study or commercial applications .
Flavors and Fragrances
Biological Activity and Medicinal Chemistry
Natural Product Synthesis
Chiral Separation Techniques
Environmental Chemistry
Agricultural Applications
properties
IUPAC Name |
(2S,5R)-thiolane-2,5-dicarboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O4S/c7-5(8)3-1-2-4(11-3)6(9)10/h3-4H,1-2H2,(H,7,8)(H,9,10)/t3-,4+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZKPHLAASBCFGX-ZXZARUISSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(SC1C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](S[C@H]1C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10901711 |
Source
|
| Record name | 2,3,4,5-Tetradeoxy-2,5-epithio-erythro-hexaric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10901711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
877761-15-4 |
Source
|
| Record name | 2,3,4,5-Tetradeoxy-2,5-epithio-erythro-hexaric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10901711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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